Cas no 1240528-94-2 (1-(3-aminophenyl)-5-methylimidazolidin-2-one)

• Product Name: 1-(3-aminophenyl)-5-methylimidazolidin-2-one
• CAS No: 1240528-94-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 4579935
• Update Time: 2025-10-29

1-(3-aminophenyl)-5-methylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminophenyl)-5-methylimidazolidin-2-one
• 2-Imidazolidinone, 1-(3-aminophenyl)-5-methyl-
• 1-(3-aminophenyl)-5-methylimidazolidin-2-one

• Inchi： 1S/C10H13N3O/c1-7-6-12-10(14)13(7)9-4-2-3-8(11)5-9/h2-5,7H,6,11H2,1H3,(H,12,14)
• InChI Key： CFKGGWDGFSJGJW-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(N)=C2)C(C)CN1

Additional information on 1-(3-aminophenyl)-5-methylimidazolidin-2-one

1-(3-Aminophenyl)-5-Methylimidazolidin-2-One: A Comprehensive Overview

1-(3-Aminophenyl)-5-Methylimidazolidin-2-One (CAS No. 1240528-94-2) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazolidinones, which are five-membered heterocycles containing one nitrogen atom and a ketone group. The presence of the 3-aminophenyl group and the methyl substituent at position 5 imparts unique electronic and structural properties to this molecule, making it a versatile building block for various applications.

The synthesis of 1-(3-Aminophenyl)-5-Methylimidazolidin-2-One involves a series of well-established organic reactions. Typically, the starting material is an aldehyde or ketone derivative, which undergoes condensation with an amine to form the imidazolidinone ring. The introduction of the 3-aminophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. The methyl group at position 5 is introduced via alkylation or acylation steps, ensuring the stability and functionality of the final product.

Recent studies have highlighted the potential of 1-(3-Aminophenyl)-5-Methylimidazolidin-2-One in drug discovery. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it an attractive candidate for designing bioactive molecules. For instance, researchers have explored its role as a scaffold for developing inhibitors of protein kinases, which are key targets in cancer therapy. The compound's flexibility and ability to form hydrogen bonds contribute to its binding affinity with target proteins, making it a promising lead compound for further optimization.

In addition to its pharmacological applications, 1-(3-Aminophenyl)-5-Methylimidazolidin-2-One has found utility in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of catalysts for organic transformations. For example, recent work has demonstrated its effectiveness as a ligand in asymmetric catalysis, enabling the synthesis of enantioselective products with high efficiency.

The structural versatility of 1-(3-Aminophenyl)-5-Methylimidazolidin-2-One also makes it a valuable tool in chemical biology. Its ability to undergo various post-synthetic modifications allows for the creation of libraries of related compounds, which can be screened for diverse biological activities. This approach has been particularly useful in identifying novel leads for treating infectious diseases, where traditional antibiotics are losing efficacy due to resistance.

From a synthetic perspective, the development of efficient and scalable routes for synthesizing 1-(3-Aminophenyl)-5-Methylimidazolidin-2-One remains an active area of research. Green chemistry principles have driven efforts to minimize waste and reduce energy consumption during its production. For instance, microwave-assisted synthesis has been explored as a faster and more sustainable alternative to conventional heating methods.

In conclusion, 1-(3-Aminophenyl)-5-Methylimidazolidin-2-One (CAS No. 1240528-94-2) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical biology. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.